Cas no 625366-55-4 (2-(5-Acetyl-3-cyano-6-methylpyridin-2-yl)sulfanylacetic Acid)

• Product Name: 2-(5-Acetyl-3-cyano-6-methylpyridin-2-yl)sulfanylacetic Acid
• CAS No: 625366-55-4
• MF: C₁₁H₁₀N₂O₃S
• MW: 250.273701190948
• CID: 3057068
• PubChem ID: 2526136
• Update Time: 2025-11-02

2-(5-Acetyl-3-cyano-6-methylpyridin-2-yl)sulfanylacetic Acid Chemical and Physical Properties

Names and Identifiers

• [(5-acetyl-3-cyano-6-methylpyridin-2-yl)thio]acetic acid
• 2-[(5-acetyl-3-cyano-6-methylpyridin-2-yl)sulfanyl]aceticacid
• Z57984663
• 2-[(5-acetyl-3-cyano-6-methylpyridin-2-yl)sulfanyl]acetic acid
• CHEMBL1336546
• 625366-55-4
• HMS2167O15
• SMR000153490
• HMS3307M04
• CS-0224280
• 2-(5-acetyl-3-cyano-6-methylpyridin-2-yl)sulfanylacetic acid
• EN300-11862
• SR-01000062992
• SR-01000062992-1
• [(5-ACETYL-3-CYANO-6-METHYLPYRIDIN-2-YL)SULFANYL]ACETIC ACID
• AKOS000117408
• MLS000566369
• G26193
• 2-(5-Acetyl-3-cyano-6-methylpyridin-2-yl)sulfanylacetic Acid

• Inchi： 1S/C11H10N2O3S/c1-6-9(7(2)14)3-8(4-12)11(13-6)17-5-10(15)16/h3H,5H2,1-2H3,(H,15,16)
• InChI Key： VWDLFEVYYXMTPW-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=C(C#N)C=C(C(C)=O)C(C)=N1

Computed Properties

• Exact Mass: 250.04121336Da
• Monoisotopic Mass: 250.04121336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 116Ų

Additional information on 2-(5-Acetyl-3-cyano-6-methylpyridin-2-yl)sulfanylacetic Acid

Comprehensive Guide to 2-(5-Acetyl-3-cyano-6-methylpyridin-2-yl)sulfanylacetic Acid (CAS No. 625366-55-4): Properties, Applications, and Market Insights

2-(5-Acetyl-3-cyano-6-methylpyridin-2-yl)sulfanylacetic Acid (CAS 625366-55-4) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research. This pyridine derivative features unique structural elements including an acetyl group, cyano functionality, and sulfanylacetic acid moiety, making it valuable for drug discovery and material science applications.

The compound's molecular formula C₁₁H₁₀N₂O₃S reveals its moderate molecular weight (250.27 g/mol) and balanced polarity, contributing to its solubility profile in common organic solvents. Researchers particularly value its electron-withdrawing groups which influence reactivity patterns in medicinal chemistry applications. Recent studies highlight its potential as a building block for kinase inhibitors and antimicrobial agents.

In pharmaceutical applications, 2-(5-Acetyl-3-cyano-6-methylpyridin-2-yl)sulfanylacetic Acid serves as a versatile intermediate for developing targeted therapies. Its structural features allow for molecular diversification, addressing current research needs in cancer treatment and metabolic disorders. The compound's bioisosteric potential makes it valuable for drug optimization programs seeking improved pharmacokinetic properties.

The agrochemical industry utilizes this compound in developing next-generation pesticides with enhanced environmental profiles. Its pyridine core provides structural stability while the functional groups enable targeted modifications for pest control applications. Recent patents demonstrate its incorporation into systemic insecticides with improved plant mobility characteristics.

From a synthetic chemistry perspective, CAS 625366-55-4 offers multiple reactive sites for selective functionalization. The acetyl group participates in condensation reactions, while the cyano group enables heterocycle formation through cycloaddition processes. These properties make it valuable for combinatorial chemistry approaches in high-throughput screening programs.

Market analysis indicates growing demand for 2-(5-Acetyl-3-cyano-6-methylpyridin-2-yl)sulfanylacetic Acid among contract research organizations and specialty chemical manufacturers. The compound's scalable synthesis and regulatory compliance position it favorably in the fine chemicals market. Current pricing trends reflect its niche application status with potential for market expansion as new therapeutic applications emerge.

Quality control of 625366-55-4 typically involves HPLC analysis with UV detection, ensuring chemical purity ≥98% for research applications. Advanced characterization techniques including NMR spectroscopy and mass spectrometry confirm structural integrity. Storage recommendations emphasize moisture protection at 2-8°C to maintain compound stability over extended periods.

Environmental and safety assessments classify this compound as requiring standard laboratory precautions. Proper handling includes personal protective equipment and ventilation controls, following chemical hygiene protocols. The material demonstrates good stability under ambient conditions but should be protected from prolonged light exposure to prevent degradation.

Recent scientific literature highlights innovative applications of 2-(5-Acetyl-3-cyano-6-methylpyridin-2-yl)sulfanylacetic Acid in material science, particularly for developing organic semiconductors. Its electron-deficient pyridine system contributes to charge transport properties in thin-film devices. These developments align with growing interest in sustainable electronics and flexible displays.

Future research directions for CAS 625366-55-4 include exploration as a ligand precursor in coordination chemistry and investigation of its biological activity against emerging drug-resistant pathogens. The compound's structural versatility continues to attract attention from both academic researchers and industrial chemists seeking novel chemical entities for diverse applications.

For researchers sourcing 2-(5-Acetyl-3-cyano-6-methylpyridin-2-yl)sulfanylacetic Acid, verification of supplier credentials and certificates of analysis remains essential. The compound's specialized nature warrants attention to batch-to-batch consistency and documentation completeness. Current global supply chains demonstrate reliable availability with lead times typically under four weeks for standard quantities.